2-(4-Benzyloxyphenyl)isonicotinic acid

• IUPAC Name: 2-(4-phenylmethoxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C19H15NO3/c21-19(22)16-10-11-20-18(12-16)15-6-8-17(9-7-15)23-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,21,22)
• InChI Key: WTYHJUNVWHFNBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NC=CC(=C3)C(=O)O
• Molecular Formula: C19H15NO3
• DSSTOX Substance ID: DTXSID50688433
• Molecular Weight: 305.3 g/mol
• CAS No.: 1261958-45-5

Description

2-(4-Benzyloxyphenyl)isonicotinic acid is a carboxylic acid derivative featuring a benzyloxyphenyl substituent attached to an isonicotinic acid core. The benzyloxy group (C₆H₅CH₂O-) contributes to increased lipophilicity compared to simpler carboxylates, which may influence solubility and binding interactions in supramolecular systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-Benzyloxyphenyl)isonicotinic acid typically involves the reaction of 4-benzyloxybenzaldehyde with isonicotinic acid hydrazide. The reaction is carried out in the presence of a suitable solvent, such as methanol or ethanol, under reflux conditions. The product is then purified through recrystallization or column chromatography .

Industrial Production Methods: While specific industrial production methods for 2-(4-Benzyloxyphenyl)isonicotinic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to achieve higher yields and purity.

Types of Reactions:

Oxidation: The benzyloxy group can undergo oxidation to form corresponding benzoic acid derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Concentrated nitric acid for nitration, sulfuric acid for sulfonation, and halogens in the presence of a Lewis acid for halogenation.

Major Products:

Oxidation: Benzoic acid derivatives.

Reduction: Amino derivatives.

Substitution: Nitro, sulfonyl, and halogenated derivatives.

Scientific Research Applications

2-(4-Benzyloxyphenyl)isonicotinic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(4-Benzyloxyphenyl)isonicotinic acid involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(4-Acetylphenyl)isonicotinic Acid

This compound (CAS: 1261920-88-0) replaces the benzyloxy group with an acetyl (CH₃CO-) substituent. Key differences include:

• Molecular Weight : 241.24 g/mol (vs. ~305 g/mol for the benzyloxy analog, estimated from structural calculations).
• This may limit its utility in MOFs, where deprotonated carboxylates are critical for metal coordination .
• Stability and Availability : Discontinued commercial status (as per ) suggests challenges in synthesis or stability, possibly due to steric hindrance or reactivity of the acetyl group .

4-Benzyloxy-2-isopropylphenylboronic Acid

This boronic acid derivative (CAS: 211495-36-2) shares the benzyloxy group but differs in core functionality:

• Reactivity : Boronic acids participate in Suzuki-Miyaura cross-couplings, whereas carboxylic acids (like the target compound) are more relevant to esterification or MOF synthesis.
• Applications : The isopropyl substituent introduces steric bulk, which may hinder crystallinity in framework materials but enhance selectivity in organic reactions .

Role of Substituents in MOF Design

The benzyloxy group in 2-(4-Benzyloxyphenyl)isonicotinic acid could enhance framework robustness by introducing hydrophobic interactions, as seen in other MOFs using bulky polytopic linkers (e.g., 1,3,5,7-adamantanetetracarboxylate). However, excessive bulk may reduce porosity compared to simpler carboxylates like 1,4-benzenedicarboxylate .

Data Table: Key Properties and Comparative Metrics

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications
2-(4-Benzyloxyphenyl)isonicotinic acid	N/A	C₁₉H₁₅NO₃	~305 (estimated)	Carboxylic acid, Benzyloxy	MOF linkers, Coordination chemistry (inferred)
2-(4-Acetylphenyl)isonicotinic acid	1261920-88-0	C₁₄H₁₁NO₃	241.24	Carboxylic acid, Acetyl	Discontinued (Lab use)
4-Benzyloxy-2-isopropylphenylboronic acid	211495-36-2	C₁₆H₁₉BO₃	270.14	Boronic acid, Benzyloxy	Suzuki couplings (inferred)

Research Findings and Implications

• MOF Design : Bulky substituents like benzyloxy may improve framework stability but reduce pore volume. This trade-off necessitates careful linker selection for target applications (e.g., gas storage vs. catalysis) .
• Functional Group Impact : Electron-donating groups (e.g., benzyloxy) enhance carboxylate coordination strength in MOFs compared to electron-withdrawing groups (e.g., acetyl) .